N-(4-methoxy-2-nitrophenyl)-2-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C18H17N3O6S/c1-27-13-4-5-15(16(10-13)21(23)24)19-28(25,26)14-7-11-3-2-6-20-17(22)9-12(8-14)18(11)20/h4-5,7-8,10,19H,2-3,6,9H2,1H3
• InChI Key: XFKSUNVOJXVWTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC3=C4C(=C2)CC(=O)N4CCC3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O6S
• Molecular Weight: 403.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a quinoline moiety, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are known for their wide range of biological activities. The compound also has a sulfonamide group (-SO2NH2), which is a functional group that consists of a sulfur atom, two oxygen atoms, and an amine group. Sulfonamides are commonly used in medicinal chemistry and drug design.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by X-ray crystallography, as is common for complex organic molecules. This would provide detailed information about the arrangement of atoms and the lengths and types of chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the nitro group (-NO2) is often involved in redox reactions, and the sulfonamide group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally. These properties would be influenced by factors such as the compound’s molecular structure and the nature of its functional groups.

Scientific Research Applications

Pharmaceutical Research

, which suggests that this compound could be explored for its effects on blood clotting mechanisms.

Chemical Synthesis

, given its structural similarity to other aniline compounds used for these purposes.

Biological Studies

, indicating a possible application in researching blood disorders.

Antimicrobial and Anticancer Research

, which could be a field of application for this compound as well.

Molecular Modelling

.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamide-containing compounds act as inhibitors of enzymes, while quinoline derivatives have been studied for their potential antimalarial, antibacterial, and anticancer activities.